Cas no 68438-32-4 (Ethanone, 1-(2-amino-4-fluorophenyl)-2-chloro-(9ci))

• Product Name: Ethanone, 1-(2-amino-4-fluorophenyl)-2-chloro-(9ci)
• CAS No: 68438-32-4
• MF: C₈H₇ClFNO
• MW: 187.598684549332
• CID: 2183045
• PubChem ID: 12477783
• Update Time: 2025-04-21

Ethanone, 1-(2-amino-4-fluorophenyl)-2-chloro-(9ci) Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2-amino-4-fluorophenyl)-2-chloro-(9ci)
• 1-(2-amino-4-fluorophenyl)-2-chloroethanone
• 68438-32-4
• DB-275964
• ETHANONE, 1-(2-AMINO-4-FLUOROPHENYL)-2-CHLORO-
• 1-(2-Amino-4-fluorophenyl)-2-chloroethan-1-one
• DTXCID70450578
• DTXSID50499768

• Inchi： 1S/C8H7ClFNO/c9-4-8(12)6-2-1-5(10)3-7(6)11/h1-3H,4,11H2
• InChI Key： YXSDQKCCWFHABG-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC(=CC=1N)F)=O

Computed Properties

• Exact Mass: 187.0200197Da
• Monoisotopic Mass: 187.0200197Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.1Ų